5-chloro-1-cyclopropyl-1H-pyrazole-4-carboxylic acid

• Molecular Formula: C7H7ClN2O2
• Molecular Weight: 186.59 g/mol
• IUPAC Name: 5-chloro-1-cyclopropylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C7H7ClN2O2/c8-6-5(7(11)12)3-9-10(6)4-1-2-4/h3-4H,1-2H2,(H,11,12)
• InChI Key: UONWSOGRFVEFPB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=C(C=N2)C(=O)O)Cl

Description

5-chloro-1-cyclopropyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C7H7ClN2O2 and its molecular weight is 186.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-Chloro-1-cyclopropyl-1H-pyrazole-4-carboxylic acid ethyl ester (296 mg, 1.38 mmol) in methanol (15 mL) and water (15 mL) was added LiOH (40 mg, 1.66 mmol). The reaction mixture was stirred at reflux overnight and then concentrated under reduced pressure to remove the methanol. The residue was diluted with water, acidified to pH=2 with concentrated HCl, and extracted with ethyl acetate. The organic extracts were evaporated in vacuo to give 5-chloro-1-cyclopropyl-1H-pyrazole-4-carboxylic acid (242 mg, 93%) which was used without further purification.